Cas no 1334378-92-5 (Sulfamethizole-13C6)

• Product Name: Sulfamethizole-13C6
• CAS No: 1334378-92-5
• MF: C₃₁₃C₆H₁₀N₄O₂S₂
• MW: 276.287
• CID: 1063724
• PubChem ID: 329755146
• Update Time: 2025-06-08

Sulfamethizole-13C6 Chemical and Physical Properties

Names and Identifiers

• Sulfamethizole-13C6
• Sulfamethizole-(phenyl-13C6)
• 4-Amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-13C6-sulfonamide

• InChI Key： VACCAVUAMIDAGB-CLQMYPOBSA-N

Sulfamethizole-13C6 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on Sulfamethizole-13C6

Latest Research Insights on 1334378-92-5 and Sulfamethizole-13C6 in Chemical Biomedicine

Recent advancements in the field of chemical biomedicine have brought significant attention to the compound 1334378-92-5 and the isotopically labeled product Sulfamethizole-13C6. These substances are pivotal in pharmacokinetic studies, drug metabolism research, and environmental monitoring. This research brief synthesizes the latest findings to provide a comprehensive overview of their applications, mechanisms, and implications for future research.

The compound 1334378-92-5, a novel chemical entity, has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of targeted therapies, particularly in oncology and infectious diseases. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural properties and reactivity, paving the way for its integration into drug discovery pipelines.

Sulfamethizole-13C6, a stable isotope-labeled analog of the sulfonamide antibiotic sulfamethizole, has emerged as a critical tool in mass spectrometry-based assays. Its use in quantitative proteomics and metabolomics enables precise measurement of drug concentrations and metabolic pathways. A 2023 study demonstrated its efficacy in tracing the biodegradation of sulfonamides in environmental samples, addressing growing concerns about antibiotic resistance and ecological impact.

Methodologically, the latest research leverages high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) to achieve unparalleled sensitivity in detecting and quantifying these compounds. For instance, a breakthrough study published in the Journal of Analytical Chemistry validated a robust LC-MS/MS protocol for Sulfamethizole-13C6, achieving detection limits as low as 0.1 ng/mL in biological matrices.

Key findings from recent clinical trials indicate that 1334378-92-5 exhibits promising pharmacokinetic profiles, with enhanced bioavailability and reduced cytotoxicity compared to existing analogs. Meanwhile, Sulfamethizole-13C6 has been instrumental in elucidating the metabolic fate of sulfonamides in human hepatocytes, revealing previously unknown metabolites that could influence drug safety assessments.

In conclusion, the synergistic application of 1334378-92-5 and Sulfamethizole-13C6 represents a paradigm shift in chemical biomedicine. These compounds not only advance fundamental research but also hold translational potential for drug development and environmental monitoring. Future studies should focus on scaling up synthesis protocols and exploring their combinatorial effects with other therapeutic agents.